Cas no 1041522-20-6 (1-bromo-3-(3-methylbutoxy)benzene)

• Product Name: 1-bromo-3-(3-methylbutoxy)benzene
• CAS No: 1041522-20-6
• MF: C₁₁H₁₅BrO
• MW: 243.140202760696
• MDL: MFCD11121720
• CID: 5176224
• Update Time: 2026-03-05

1-bromo-3-(3-methylbutoxy)benzene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-3-(3-methylbutoxy)benzene
• 1-Bromo-3-iso-pentyloxybenzene

• MDL： MFCD11121720
• Inchi： 1S/C11H15BrO/c1-9(2)6-7-13-11-5-3-4-10(12)8-11/h3-5,8-9H,6-7H2,1-2H3
• InChI Key： WSTDGCNUNRMKPJ-UHFFFAOYSA-N
• SMILES： C1(Br)=CC=CC(OCCC(C)C)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4

Additional information on 1-bromo-3-(3-methylbutoxy)benzene

Professional Introduction to 1-bromo-3-(3-methylbutoxy)benzene (CAS No. 1041522-20-6)

1-bromo-3-(3-methylbutoxy)benzene, identified by its Chemical Abstracts Service (CAS) number 1041522-20-6, is a significant compound in the realm of organic chemistry and pharmaceutical research. This compound belongs to the class of brominated aromatic ethers, characterized by a bromine substituent at the ortho position relative to an alkoxy group. The presence of a 3-methylbutoxy moiety introduces a branched alkyl chain, which can influence its reactivity, solubility, and overall pharmacological properties.

The synthesis of 1-bromo-3-(3-methylbutoxy)benzene involves a series of well-established organic reactions, including bromination and alkoxylation. The bromination step typically employs reagents such as N-bromosuccinimide (NBS) or molecular bromine (Br₂) in the presence of a suitable catalyst or under controlled conditions to achieve regioselectivity. Subsequent alkoxylation involves the reaction of 3-bromoanisole with 1-bromooctane or a similar tertiary alcohol derivative, often facilitated by a strong base such as sodium hydride (NaH) or potassium hydroxide (KOH).

In recent years, 1-bromo-3-(3-methylbutoxy)benzene has garnered attention in the pharmaceutical industry due to its potential applications as an intermediate in the synthesis of active pharmaceutical ingredients (APIs). Its structural features make it a versatile building block for more complex molecules, particularly in the development of central nervous system (CNS) drugs and anti-inflammatory agents. The< strong>3-methylbutoxy group, in particular, has been shown to enhance lipophilicity and improve blood-brain barrier penetration, making it valuable for designing neuroactive compounds.

One of the most compelling aspects of 1-bromo-3-(3-methylbutoxy)benzene is its role in medicinal chemistry research. Researchers have utilized this compound to develop novel analogs with enhanced pharmacological profiles. For instance, derivatives of this molecule have been investigated for their potential as serotonin receptor modulators, which could lead to new treatments for depression and anxiety disorders. The bromine atom also provides a handle for further functionalization via cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the construction of biaryl structures that are prevalent in many bioactive molecules.

The chemical properties of 1-bromo-3-(3-methylbutoxy)benzene make it an attractive candidate for various applications beyond pharmaceuticals. In materials science, for example, this compound has been explored as a precursor for liquid crystals and organic semiconductors due to its rigid aromatic core and polar alkoxy group. The ability to tune its electronic properties by modifying substituents makes it a promising candidate for optoelectronic devices.

In academic research, 1-bromo-3-(3-methylbutoxy)benzene has been employed in studies focusing on green chemistry principles. Researchers have investigated more sustainable synthetic routes for this compound, aiming to minimize waste and reduce hazardous byproducts. These efforts align with the growing emphasis on environmentally friendly methodologies in industrial chemistry. Additionally, computational studies have been conducted to understand the molecular interactions of this compound with biological targets at the atomic level, providing insights that can guide rational drug design.

The pharmacokinetic behavior of 1-bromo-3-(3-methylbutoxy)benzene and its derivatives is another area of active investigation. Studies have demonstrated that the< strong>3-methylbutoxy group can influence metabolic pathways, particularly those involving cytochrome P450 enzymes. Understanding these interactions is crucial for predicting drug efficacy and potential side effects. Advanced techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in elucidating the metabolic fate of this compound, providing valuable data for drug development pipelines.

The future prospects for 1-bromo-3-(3-methylbutoxy)benzene are vast and multifaceted. As research continues to uncover new applications and synthetic strategies, this compound is likely to play an increasingly important role in both academic and industrial settings. The intersection of organic chemistry, pharmaceutical science, and materials science ensures that innovations derived from this molecule will continue to emerge, driving advancements across multiple disciplines.